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Compound of Interest

Compound Name: I-CBP 112

Cat. No.: B1191990

Executive Safety Analysis

I-CBP 112 is a potent, selective chemical probe targeting the bromodomain-containing proteins
CREBBP (CBP) and EP300 (p300).[1] While invaluable for chromatin biology research, its
mechanism of action—direct epigenetic modulation—necessitates a safety protocol exceeding
standard "good laboratory practice."[1]

The Core Risk: The primary hazard is not merely the solid compound, but the solvated stock
solution. I-CBP 112 is almost exclusively reconstituted in Dimethyl Sulfoxide (DMSO).[1]
DMSO is a potent skin penetrant that can carry dissolved small molecules directly into the
bloodstream, bypassing the stratum corneum. Therefore, your PPE strategy must account for
permeation kinetics, not just splash resistance.[1]

Hazard Identification & Risk Profile

Before selecting PPE, we must quantify the risk vectors based on the physical state of the
reagent.
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Parameter Specification Operational Implication

Unique identifier for waste

CAS Number 1646206-33-8 i
manifests.[1]
) ) ) Inhalation hazard (dust).[1]
Physical State Crystalline Solid ) ) )
High static potential.[1]
Critical: DMSO degrades latex
Solvent Vector DMSO (Standard) o
and thin nitrile.[1]
Irritant to eyes/skin/respiratory.
o [1] Treat as potential
GHS Classification H315, H319, H335, H361* _ _
reproductive toxin due to
epigenetic mechanism.[1]
Biologically active at sub-
Target Potency IC50 ~142 nM (CBP)

micromolar levels.[1]

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling high-concentration stock solutions of
epigenetic modulators.[1] The following matrix prescribes equipment based on the
Breakthrough Time (BT) of the glove material against DMSO.

PPE Selection by Operational Phase[1]
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. Hand Protection Respiratory Body/Eye
Operational Phase . .
(Gloves) Protection Protection
Double Nitrile (4-5 Lab Coat
_ N95/P100 Mask(If
o ) mil)Outer glove ) ) (Buttoned)Safety
1.[1] Weighing (Solid) ) ] outside biosafety )
changed immediately ) Glasses w/ Side
) ) cabinet) )
if contaminated.[1] Shields
Laminate / High-
Grade
NitrileRecommendatio Lab Coat +
o Fume Hood / BSC )
2.[1] Solubilization n:[1] Ansell Impervious ApronFace
i ) Class lISash at proper ] )
(High Risk) TouchNTuff® (Green) Shield (if volume

or Silver Shield®
(Laminate) under
nitrile.[1]

working height.

>50mL)

3.[1] Cell Treatment
(Dilute)

Standard NitrileSingle
layer sufficient for
<0.1% DMSO

concentrations.[1]

BSC Class lIStandard

sterile technique.[1]

Lab CoatSafety
Glasses

The "Double-Glove" Logic

For Step 2 (Solubilization), | recommend the "Laminate-Liner" technique:

e Inner Layer: Polyethylene/Ethylene-Vinyl Alcohol (PE/EVOH) laminate glove (e.g., Silver
Shield).[1] These offer >480 min breakthrough time for DMSO.[1][2]

o Quter Layer: Standard disposable nitrile.[1] This provides tactile grip (which laminate lacks)

and protects the expensive inner glove from physical tears.

Operational Workflow: The Solubilization Protocol

This workflow is designed to minimize "open-air" exposure.[1]
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START: Solid I-CBP 112

Anti-static gun usage

Step 1: Weighing
(Static Control)

Septum cap technique

High Risk Zone|(Aerosol/Splash)

Step 2: Solvent Addition

(DMSO Injection)

Closed tube only

Step 3: Dissolution
(Vortex/Sonication)

Minimize air exposure

Step 4: Aliquoting
(Single-Use Vials)

Light protected

Step 5: Storage

(-80°C / Desiccated)

Click to download full resolution via product page

Figure 1: Solubilization workflow emphasizing the "High Risk Zone" where DMSO introduction
occurs.[1][3] The red node indicates the critical control point for PPE.
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Detailed Methodology

 Static Control: I-CBP 112 powder is static-prone.[1] Use an anti-static gun on the weighing
boat before dispensing to prevent powder "jumping" onto gloves.

e The "Septum” Technique: Instead of opening the vial to add DMSO, weigh the powder into a
vial with a septum cap. Inject the DMSO through the septum using a needle and syringe.
This creates a closed system, eliminating inhalation risk during solvation.[1]

o Vortexing: Ensure the cap is wrapped in Parafilm before vortexing to prevent micro-leakage
of the DMSO solution.

Emergency Response & Exposure Management

If exposure occurs, the presence of DMSO changes the standard response protocol.
Scenario: Skin Contact with DMSO Stock

DO NOT use ethanol or other organic solvents to wash the skin. This will only increase the

permeability and drive the compound deeper.
o Immediate Action: Blot excess liquid gently with a dry absorbent pad (do not rub).[1]

o Flush: Wash with copious amounts of water and mild soap for at least 15 minutes.[1] Water
competes with DMSO for hydrogen bonding, generating heat (exothermic) but ultimately

diluting the solvent vector.[1]
o Medical: Report as an exposure to a "Bioactive Epigenetic Modulator."[1][4]

Disposal & Waste Stream Management

Because I-CBP 112 is an environmentally persistent aquatic toxin (H410), it cannot be
disposed of down the drain.[1]
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Solid Waste > Double Bagged
(Tips, Tubes, Weigh Boats) Label: 'Cytotoxic/Trace'

Liquid Waste High-Temp Incineration Stream
(Stock/Media) (Halogenated Organic)

Click to download full resolution via product page

Figure 2: Waste stream segregation logic.[1] Note the requirement for incineration for liquid
waste.

» Solids: Any disposable that touched the compound (pipette tips, tubes) must be treated as
hazardous chemical waste, double-bagged, and labeled for incineration.[1]

 Liquids: Collect in a dedicated carboy labeled "Halogenated Organic Solvents + Toxic."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Safety Guide: Handling & Containment of |-
CBP 112]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191990#personal-protective-equipment-for-
handling-i-cbp-112]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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